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Compound of Interest

Compound Name: N-Despropyl Gamithromycin
CAS No.: 145388-07-4
Cat. No.: B601495

Get Quote

Executive Summary

Gamithromycin (Zactran) is a 15-membered semi-synthetic azalide antibiotic used primarily for
bovine respiratory disease (BRD).[1] While the parent drug undergoes minimal metabolism—
being excreted largely unchanged in bile—the N-Despropyl Gamithromycin metabolite
represents a critical structural analogue for residue surveillance, impurity profiling, and
metabolic stability studies.

This guide defines the structural divergence of the N-despropyl metabolite (C37H70N2012)
from the parent, elucidates the oxidative N-dealkylation pathway, and provides a validated LC-
MS/MS workflow for its detection.[1]

Chemical Identity & Structural Elucidation[1][2][3][4]

The core structural distinction lies in the 15-membered azalide ring. Gamithromycin possesses
a unique propy! group attached to the nitrogen at position 7a. The N-despropyl metabolite
results from the removal of this alkyl chain, yielding a secondary amine.
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ive Physicochemical Profile[1]

. ] N-Despropyl N-Despropyl 10,13-
Gamithromycin . . .
Feature Gamithromycin Imino Ether
(Parent) . o
(Metabolite) (Derivative)
CAS Number 145435-72-9 145388-07-4 145414-17-1
Molecular Formula C40H76N2012 C37H70N2012 C37H66N2012
Molecular Weight 777.04 g/mol 735.0 g/mol 730.94 g/mol
Key Substituent (7a- Propyl (- ) )
Hydrogen (-H) Imino Ether Bridge
N) CH2CH2CH3)
] 3 (Lactone + Cyclic
Unsaturation 1 (Lactone C=0) 1 (Lactone C=0)

Imino Ether)

: . . I Reduced Lipophilicity _
Polarity (LogP) High Lipophilicity Variable
(More Polar)

Structural Diagram (DOT Visualization)

The following diagram illustrates the structural transformation from Gamithromycin to its N-
despropyl forms.
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Caption: Structural evolution from parent Gamithromycin to the N-despropyl metabolite and its
imino ether derivative.

Mechanistic Pathway: N-Dealkylation

The formation of N-Despropyl Gamithromycin follows a classic oxidative N-dealkylation
pathway, typically mediated by hepatic Cytochrome P450 (CYP) enzymes (specifically CYP3A
subfamily in mammals).[1]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b601495/docs?utm_src=pdf-body-img#molecular-profiling-of-n-despropyl-gamithromycin-structural-elucidation-analytical-characterization
https://www.benchchem.com/product/b601495/docs?utm_src=pdf-body#molecular-profiling-of-n-despropyl-gamithromycin-structural-elucidation-analytical-characterization
https://www.lgcstandards.com/DE/en/p/TRC-D297410
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Hydroxylation: The CYP enzyme inserts an oxygen into the

-carbon of the propyl group (adjacent to the 7a-nitrogen).

e Carbinolamine Intermediate: An unstable carbinolamine is formed.

o Cleavage: The C-N bond cleaves, releasing propanal (or propionic acid equivalent) and
leaving the secondary amine (N-despropyl metabolite).[1]

Note on Stability: The resulting secondary amine at position 7a is nucleophilic. Under specific
pH or stress conditions, it can attack the C10 or C13 positions, leading to the formation of the
10,13-Imino Ether (C37H66N2012), which involves further loss of hydrogens/water and ring
closure. This is often observed as a degradation impurity in stored samples.

Analytical Characterization (LC-MS/MS)

Reliable detection requires distinguishing the metabolite from the parent and potential isobaric
interferences. The following protocol utilizes Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) in Positive Electrospray lonization (+ESI) mode.

Mass Spectral Fragmentation Logic

Gamithromycin and its metabolites fragment predictably by losing the sugar moieties
(Cladinose and Desosamine).

e Cladinose (Neutral Loss): ~158 Da.[1]
e Desosamine (Charged lon): m/z 158.[1]

Transition Table:

Precursor lon Product lon 1 Product lon 2 Fragmentation

Compound .
(m/z) (Quant) (Qual) Mechanism
] ) 777 - 158 (Loss
Gamithromycin 777.5 [M+H]+ 619.4 158.1 )
of Cladinose)
735 - 158 (Loss
N-Despropyl 735.5 [M+H]+ 577.4 158.1

of Cladinose)
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Logic: The propyl group is located on the aglycone (macrolide ring). Therefore, the loss of the
neutral sugar (cladinose) from the metabolite (735) yields a core fragment (577) that is exactly
42 Da lighter than the parent's core fragment (619).[1] The Desosamine sugar ion (158)
remains unchanged as it does not carry the modification.

Experimental Protocol: Extraction & Detection

Reagents:

o Acetonitrile (LC-MS Grade)[1]

e Ammonium Acetate (10 mM, pH 9.0)[1]

e Oasis HLB or Ostro 96-well plate (for phospholipid removal)[1]
Workflow:

o Sample Prep: Aliquot 200 puL plasmal/tissue homogenate. Add 600 pL Acetonitrile (1% Formic
Acid) to precipitate proteins.[1]

 Purification: Pass supernatant through Ostro plate or perform SLE (Solid Liquid Extraction)
to remove phospholipids which suppress ionization.

e LC Separation:
o Column: C18 (e.g., Hypersil GOLD or BEH C18), 1.9 pum, 50 x 2.1 mm.[1]

o Mobile Phase A: 10 mM Ammonium Acetate (pH 9.0).[1] Note: High pH is critical for
keeping the basic macrolide in a neutral, hydrophobic state for better retention and peak
shape.

o Mobile Phase B: Acetonitrile.[2]

o Gradient: 10% B to 95% B over 5 minutes.
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Caption: Analytical workflow for the extraction and specific detection of N-Despropyl
Gamithromycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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